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Compound of Interest

Methyl 4-hydroxy-3,5-
Compound Name:
dimethylbenzoate

Cat. No.: B042476

Essential Safety and Handling Guide: Methyl 4-
hydroxy-3,5-dimethylbenzoate

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Methyl 4-hydroxy-3,5-dimethylbenzoate (CAS No: 34137-14-9).
The following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Hazard Identification and Personal Protective Equipment
(PPE)

Methyl 4-hydroxy-3,5-dimethylbenzoate is a combustible liquid that is harmful if swallowed,
suspected of damaging fertility or the unborn child, and is harmful to aquatic life[1]. Adherence
to proper PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

) Chemical safety goggles or
Eye/Face Protection ) To prevent eye contact.[1]
face shield.

Chemical-resistant gloves
Skin Protection (e.g., Nitrile rubber) and To prevent skin contact.[1]

protective clothing.

Use in a well-ventilated area. If
) ) vapors or aerosols are To avoid inhalation of harmful
Respiratory Protection
generated, use a NIOSH- vapors.[1]

approved respirator.

Wash hands and skin
] thoroughly after handling. Do To prevent accidental ingestion
General Hygiene ) i o
not eat, drink, or smoke in the and contamination.

work area.[1][2]

Operational and Disposal Plans

Step-by-Step Handling and Storage Procedures
Handling:

o Review Safety Data Sheet (SDS): Before use, obtain and read all safety precautions from
the SDS.[1]

e Ensure Adequate Ventilation: Always handle the chemical in a well-ventilated area or under a
chemical fume hood.[1][3]

e Prevent Ignition: Keep the substance away from heat, sparks, open flames, and hot
surfaces. Smoking is prohibited in the handling area.[1]

e Avoid Contact: Prevent contact with skin and eyes and avoid breathing any vapors or
aerosols.[1]

e Clean Up: Wash hands and any exposed skin thoroughly after handling is complete.[1]
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Storage:
» Store in a cool, well-ventilated, and locked-up area.[1]
o Keep containers tightly closed and store in a dry place.[3][4]

o Store away from incompatible materials such as strong oxidizing agents.[4][5]

Emergency First Aid Measures

Exposure Route First Aid Procedure

) Move the person to fresh air. If symptoms
Inhalation ) o
persist, call a physician.[1]

Immediately remove all contaminated clothing.
Skin Contact Rinse the affected skin with plenty of water or

shower. Consult a physician.[1]

Rinse out with plenty of water. Remove contact
Eye Contact lenses if present and easy to do. Immediately

call an ophthalmologist.[1]

If swallowed, immediately make the victim drink
Ingestion water (two glasses at most). Do not induce

vomiting. Consult a physician.[1][2][3]

] In all cases of exposure, show the Safety Data
General Advice _ _ _
Sheet to the attending medical professional.[1]

Spill and Disposal Plan

Accidental Release (Spill):

o Evacuate and Ventilate: Evacuate the danger area. Avoid breathing vapors and ensure
adequate ventilation. Keep away from sources of ignition.[1]

» Consult an Expert: Observe emergency procedures and consult an expert for guidance.[1]

o Contain Spill: Prevent the product from entering drains by covering them.[1]
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o Clean-Up: Use a liquid-absorbent material (e.g., Chemizorb®) to collect the spill. Place the
material in a suitable, closed container for disposal.[1]

Waste Disposal:

o Dispose of waste material in accordance with all applicable national and local regulations.[1]
e Do not mix with other waste. Keep the chemical in its original container.[1]

e Handle uncleaned containers as you would the product itself.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for Methyl 4-hydroxy-3,5-
dimethylbenzoate.

Parameter Value Reference
CAS Number 34137-14-9 [6]
Molecular Formula C10H1203 [6]
Molecular Weight 180.20 g/mol [6]
Toxicity to Fish (Danio rerio) LC50: 23 mg/L (96 h) [1]

Toxicity to Algae (D.
) ErC50: 111.9 mg/L (72 h) [1]
subspicatus)

. . 62% (29 days, readily
Biodegradability biodegradable) [1]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Methyl 4-
hydroxy-3,5-dimethylbenzoate.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.sigmaaldrich.com/AL/en/sds/aldrich/w268305?userType=undefined
https://www.sigmaaldrich.com/AL/en/sds/aldrich/w268305?userType=undefined
https://www.sigmaaldrich.com/AL/en/sds/aldrich/w268305?userType=undefined
https://www.sigmaaldrich.com/AL/en/sds/aldrich/w268305?userType=undefined
https://www.benchchem.com/product/b042476?utm_src=pdf-body
https://www.benchchem.com/product/b042476?utm_src=pdf-body
https://www.bldpharm.com/products/34137-14-9.html
https://www.bldpharm.com/products/34137-14-9.html
https://www.bldpharm.com/products/34137-14-9.html
https://www.sigmaaldrich.com/AL/en/sds/aldrich/w268305?userType=undefined
https://www.sigmaaldrich.com/AL/en/sds/aldrich/w268305?userType=undefined
https://www.sigmaaldrich.com/AL/en/sds/aldrich/w268305?userType=undefined
https://www.benchchem.com/product/b042476?utm_src=pdf-body
https://www.benchchem.com/product/b042476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

1. Preparation

Review SDS

y

4

Don Appro

priate PPE

2. Handlinq

'& Storage

Use in Ventilated Area
& Away from Heat

Y

Store in Cool, Dry,
Well-Ventilated Area

Y

Wash Hand

s After Use

3. Dis

osal

Dispose Waste per
Local Regulations

4. Emergency Procedures

Spill Response First Aid for Exposure Firefighting Measures

Click to download full resolution via product page

Caption: Workflow for safe handling of Methyl 4-hydroxy-3,5-dimethylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Methyl 4-
hydroxy-3,5-dimethylbenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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